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Compound of Interest

Compound Name: 4-(Boc-amino)-3-fluoro-phenol

CAS No.: 911297-02-4

Cat. No.: B1521860

Get Quote

An In-Depth Technical Guide to 4-(Boc-amino)-3-fluoro-phenol

InChIKey: OFMBTCUVYCQPQI-UHFFFAOYSA-N

Abstract
This guide provides a comprehensive technical overview of 4-(Boc-amino)-3-fluoro-phenol, a
key intermediate in modern medicinal chemistry and drug development. Known chemically as

tert-butyl N-(2-fluoro-4-hydroxyphenyl)carbamate, this molecule's unique structural features—a

fluorine substituent, a phenolic hydroxyl group, and a Boc-protected amine—make it a valuable

building block for complex pharmaceutical agents. This document details its chemical identity,

physicochemical properties, a validated synthetic pathway with mechanistic insights, and its

critical role in the synthesis of targeted therapeutics like Regorafenib. Furthermore, it offers

detailed experimental protocols for its synthesis, purification, and analytical characterization,

alongside essential safety and handling guidelines tailored for research and development

professionals.
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4-(Boc-amino)-3-fluoro-phenol is a specialized organic molecule that has gained prominence

as a versatile building block in the synthesis of pharmacologically active compounds. Its utility

stems from the strategic combination of three key functional moieties:

The Boc-Protecting Group: The tert-butoxycarbonyl (Boc) group is an acid-labile protecting

group for the amine functionality. This is fundamental in multi-step syntheses, as it prevents

the highly reactive amine from engaging in unwanted side reactions, allowing chemists to

perform selective transformations on other parts of the molecule.[1] The Boc group can be

removed under mild acidic conditions, such as with trifluoroacetic acid (TFA), which ensures

that other sensitive functional groups in the molecule remain intact.

The Fluorine Substituent: The incorporation of fluorine into drug candidates is a widely used

strategy in medicinal chemistry to modulate a molecule's physicochemical properties.[2] The

fluorine atom on the phenyl ring of this compound can increase lipophilicity, which often

enhances cell membrane permeability and bioavailability.[3] It can also alter the acidity of the

neighboring phenol and influence metabolic stability and binding affinity to biological targets.

[2]

The Phenolic Hydroxyl Group: The phenol group provides a reactive handle for further

chemical modifications, most commonly through etherification reactions. This allows for the

straightforward linkage of the phenyl ring to other molecular scaffolds, a common step in the

construction of complex drug molecules.

The convergence of these features makes 4-(Boc-amino)-3-fluoro-phenol an ideal starting

material for creating complex molecules with tailored biological activities, particularly in the field

of oncology.

Chemical Identity and Physicochemical Properties
Accurate identification and understanding of a compound's properties are prerequisites for its

effective use in research and development.
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Property Value Source(s)

InChIKey
OFMBTCUVYCQPQI-

UHFFFAOYSA-N
[4]

IUPAC Name
tert-butyl N-(2-fluoro-4-

hydroxyphenyl)carbamate
[4]

Molecular Formula C₁₁H₁₄FNO₃ [4]

Molecular Weight 227.23 g/mol [4]

Monoisotopic Mass 227.09576 Da [4]

SMILES

CC(C)

(C)OC(=O)NC1=C(C=C(C=C1)

O)F

[4]

CAS Number

Not directly available;

Precursor (4-Amino-3-

fluorophenol) is 399-95-1.

[5][6]

Appearance
Typically a cream to brown

solid.
[5]

Predicted XlogP 2.3 [4]

Solubility
Soluble in organic solvents like

benzene; insoluble in water.
[7]

Synthesis and Mechanistic Rationale
The preparation of 4-(Boc-amino)-3-fluoro-phenol is typically achieved via a two-step process

starting from 3-fluoro-4-nitrophenol. This pathway is efficient and utilizes well-established, high-

yielding reactions.
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Step 1: Reduction of Nitro Group

Step 2: Boc Protection of Amine
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Synthetic workflow for 4-(Boc-amino)-3-fluoro-phenol.

Step 1: Catalytic Hydrogenation of 3-fluoro-4-nitrophenol

The initial step involves the reduction of the nitro group of 3-fluoro-4-nitrophenol to an amine.

Catalytic hydrogenation is the method of choice due to its high efficiency and clean reaction

profile.

Mechanism: The reaction is carried out under a hydrogen atmosphere using a palladium on

carbon (Pd/C) catalyst.[8] The palladium surface adsorbs both the hydrogen gas and the

nitro compound, facilitating the transfer of hydrogen atoms and subsequent reduction of the

nitro group to an amine. The solvent system, often a mixture of ethanol and tetrahydrofuran
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(THF), is chosen for its ability to dissolve the starting material and its compatibility with the

catalytic process.[8] The reaction proceeds to completion, yielding 4-amino-3-fluorophenol

with high purity after simple filtration of the catalyst and solvent evaporation.[8]

Step 2: Boc Protection of 4-amino-3-fluorophenol

With the amine group exposed, the next step is to protect it. This is crucial for preventing its

interference in subsequent reactions where the phenolic hydroxyl group is the intended site of

transformation.

Mechanism: The amine of 4-amino-3-fluorophenol acts as a nucleophile, attacking one of the

carbonyl carbons of di-tert-butyl dicarbonate ((Boc)₂O). A mild base, such as triethylamine or

sodium bicarbonate, is typically added to neutralize the acidic byproduct (tert-

butoxycarboxylic acid) and drive the reaction to completion. This reaction is highly selective

for the amine over the less nucleophilic phenol, resulting in the desired N-protected product,

4-(Boc-amino)-3-fluoro-phenol.

Applications in Pharmaceutical Synthesis: The Case
of Regorafenib
The primary application of 4-(Boc-amino)-3-fluoro-phenol is as an advanced intermediate in

the synthesis of targeted therapies. Its structure is embedded within several kinase inhibitors. A

prominent example is its use in a practical synthetic route to Regorafenib, a multi-kinase

inhibitor used in the treatment of metastatic colorectal cancer and gastrointestinal stromal

tumors.[9]
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Logical flow from compound features to pharmaceutical application.

In the synthesis of Regorafenib, the phenolic hydroxyl group of 4-(Boc-amino)-3-fluoro-
phenol is used to form a critical ether linkage with another heterocyclic fragment. After this key

bond is formed, the Boc group is removed to reveal the free amine, which is then acylated to

complete the synthesis of the final drug molecule.[9] This illustrates the compound's role as a

linchpin, enabling the precise and ordered assembly of a complex molecular architecture.

Experimental Protocols
The following protocols are provided as a guide for laboratory synthesis and analysis.

Researchers should always adhere to institutional safety guidelines and perform a thorough

risk assessment before beginning any experiment.

Synthesis Protocol
Part A: Synthesis of 4-Amino-3-fluorophenol[8]

To a solution of 3-fluoro-4-nitrophenol (20 g) in a mixture of ethanol (200 ml) and

tetrahydrofuran (125 ml), add 10% palladium on carbon (6.0 g).

Seal the reaction vessel and place it under a hydrogen atmosphere (e.g., using a balloon or

a hydrogenation apparatus).

Stir the mixture vigorously at room temperature for approximately 4.5 hours. Monitor the

reaction progress by TLC or LC-MS.

Upon completion, carefully filter the mixture through a pad of Celite to remove the palladium

catalyst. Wash the catalyst pad with additional ethanol.

Combine the filtrates and concentrate them under reduced pressure to yield 4-amino-3-

fluorophenol as a solid (typically pale yellow or brown), which can be used directly in the next

step.[8]

Part B: Synthesis of 4-(Boc-amino)-3-fluoro-phenol

Dissolve the crude 4-amino-3-fluorophenol (1 equivalent) in a suitable solvent such as

dichloromethane (DCM) or tetrahydrofuran (THF).
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Add di-tert-butyl dicarbonate ((Boc)₂O) (1.1 equivalents) to the solution.

Add a base, such as triethylamine (1.2 equivalents) or a saturated aqueous solution of

sodium bicarbonate.

Stir the mixture at room temperature for 12-24 hours, monitoring by TLC or LC-MS until the

starting material is consumed.

Upon completion, perform an aqueous workup. If using an organic solvent like DCM, wash

the reaction mixture sequentially with dilute acid (e.g., 1M HCl), water, and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purification Protocol
The crude 4-(Boc-amino)-3-fluoro-phenol can be purified to high homogeneity using one of

the following methods:

Flash Column Chromatography: Use silica gel as the stationary phase and a gradient of

ethyl acetate in hexanes as the mobile phase. The polarity can be adjusted based on TLC

analysis.

Recrystallization: If the crude product is sufficiently pure, recrystallization from a suitable

solvent system (e.g., toluene, or ethyl acetate/hexanes) can yield highly pure material.[10]

Analytical Characterization
The identity and purity of the final product should be confirmed using standard analytical

techniques.
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Technique Expected Observations

¹H NMR

Signals corresponding to the tert-butyl protons

(~1.5 ppm, singlet, 9H), aromatic protons

(complex multiplets in the 6.5-7.5 ppm range),

the phenolic -OH (broad singlet), and the

carbamate N-H (broad singlet).

Mass Spectrometry (MS)

In ESI+ mode, expect to observe the protonated

molecular ion [M+H]⁺ at m/z 228.1030 and the

sodium adduct [M+Na]⁺ at m/z 250.0850.[4] In

ESI- mode, the deprotonated ion [M-H]⁻ at m/z

226.0885 should be visible.[4]

HPLC

Purity analysis should be performed on a

reversed-phase C18 column.[11][12] A high-

purity sample should show a single major peak.

The method can be developed using a mobile

phase of acetonitrile and water, often with a

small amount of acid like TFA.

Safety and Handling
While a specific safety data sheet (SDS) for 4-(Boc-amino)-3-fluoro-phenol should be

consulted, general precautions based on its structure and its precursor, 4-amino-3-

fluorophenol, must be followed.

Hazard Identification: The precursor, 4-amino-3-fluorophenol, is classified as harmful if

swallowed, may cause an allergic skin reaction, and is suspected of causing cancer

(Carcinogenicity Category 1B).[6] It is also toxic to aquatic life with long-lasting effects.[6]

Assume the Boc-protected derivative carries similar risks until proven otherwise.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety glasses or goggles, and a lab coat.[13] Handle the solid material in a well-ventilated

area or a chemical fume hood to avoid inhaling dust.[13][14]

First Aid Measures:
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Skin Contact: Immediately wash off with soap and plenty of water.[13] If irritation or a rash

occurs, seek medical attention.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[13]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[13]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Seek immediate medical advice.[13]

Storage and Disposal: Store in a tightly sealed container in a dry, cool, and well-ventilated

place.[13][14] Dispose of the chemical and its container in accordance with local, state, and

federal regulations at an approved waste disposal plant. Do not let the product enter drains.

[13]

Conclusion
4-(Boc-amino)-3-fluoro-phenol stands as a testament to the power of rational molecular

design in modern chemistry. Its carefully orchestrated combination of a selectively removable

protecting group, a bio-property modulating fluorine atom, and a reactive phenolic handle

provides chemists with a robust and reliable tool for the synthesis of complex, high-value

molecules. Its role as a key intermediate in the production of life-saving drugs like Regorafenib

underscores its significance to the pharmaceutical industry. A thorough understanding of its

synthesis, reactivity, and handling is essential for any researcher aiming to leverage its unique

capabilities in the pursuit of new therapeutic discoveries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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